2,2'-Bi-1H-benzimidazole, 1-methyl-

• IUPAC Name: 2-(1H-benzimidazol-2-yl)-1-methylbenzimidazole
• InChI: InChI=1S/C15H12N4/c1-19-13-9-5-4-8-12(13)18-15(19)14-16-10-6-2-3-7-11(10)17-14/h2-9H,1H3,(H,16,17)
• InChI Key: WLUQSNPDHSPQKT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3=NC4=CC=CC=C4N3
• Molecular Formula: C15H12N4
• DSSTOX Substance ID: DTXSID30398725
• Molecular Weight: 248.28 g/mol
• CAS RN: 62627-68-3

Description

“2,2’-Bi-1H-benzimidazole, 1-methyl-” is a derivative of benzimidazole. Benzimidazoles are a broad group of compounds containing nitrogen atoms in their structure that can mimic properties of DNA bases. They show not only biological activities but also are used for spectral and catalytic properties.

Synthesis Analysis

Benzimidazole derivatives are typically synthesized by the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. A new aromatic heterocyclic diamine monomer, 2,2-bis (4’-aminophenyl)- 5,5-bi-1H-benzimidazole (BAPBBI), was synthesized via a one-step reaction of 3,3’,4,4’-biphenyltetramine and p -aminobenzoic acid in polyphosphoric acids with high yield and purity.

Molecular Structure Analysis

Benzimidazole, alternatively known as 1H-benzimidazole and 1,3-benzodiazole, consists of a benzene ring fused with a five-membered imidazole ring, and is an important heterocyclic pharmacophore. The structure of benzimidazole is isostructural with naturally occurring nucleotides.

Chemical Reactions Analysis

The inhibiting behaviour of benzimidazole appears as a consequence of energetic effect and blocking of the active surface atoms, leading to the decrease of the surface concentration of the hydrogen ions and the increase of hydrogen evolution overpotential.

Physical And Chemical Properties Analysis

Benzimidazole derivatives are known for their excellent thermal stability and mechanical properties. For instance, polyimides containing the bi-benzimidazole moieties are endowed with a higher glass transition temperature of 408–438 °C and an initial thermal decomposition of 550–580 °C.

Safety and Hazards

Benzimidazole derivatives can be toxic. For instance, 2-Methylbenzimidazole is a poison by intravenous route and moderately toxic by ingestion. It has experimental reproductive effects and mutation data reported. When heated to decomposition it emits toxic fumes of NOx.

Future Directions

Benzimidazoles are a promising pharmacophore in medicinal chemistry. The very broad spectrum of biological activities that it treats include antimicrobial, antibiofilm, antifungal, antiviral, antioxidant, anti-inflammatory, antidiabetic, antiparasitic, anthelmintic, anticoagulant, antiallergic, antiprotozoal, anticonvulsants, anticancer and cytotoxic activities. Several promising therapeutic candidates are undergoing human trials, and some of these are going to be approved for clinical use.

Synthesis routes and methods I

Procedure details

To a flask were added 1.2 g 1H,1′H-2,2′-bibenzimidazole, 0.45 g sodium hydroxide, 100 ml N,N-dimethylformamide and 1.4 g dimethylsulfate. The mixture was heated to 45 C under nitrogen for 16 hours and another 0.45 g sodium hydroxide and 2.8 g dimethylsulfate were added and the mixture was stirred at 45 C for 24 hours. Another 4.2 g of dimethylsulfate were added and the mixture was stirred at 45 C for 24 hours, then cooled to 22 C and quenched with 350 ml water. The off-white solid was filtered and washed with water. After dissolving the product in 125 ml hot ethanol, 44 ml water were added and the solution was cooled to 5 C, filtered, washed with 50% ethanol and dried leaving 0.5 g white solid.

Synthesis routes and methods II

Procedure details

To a flask were added 1.2 g 1H, 1′H-2,2′-bibenzimidazole, 0.45 g sodium hydroxide, 100 ml N,N-dimethylformamide and 1.4 g dimethylsulfate. The mixture was heated to 45 C under nitrogen for 16 hours and another 0.45 g sodium hydroxide and 2.8 g dimethylsulfate were added and the mixture was stirred at 45 C for 24 hours. Another 4.2 g of dimethylsulfate were added and the mixture was stirred at 45 C for 24 hours, then cooled to 22 C and quenched with 350 ml water. The off-white solid was filtered and washed with water. After dissolving the product in 125 ml hot ethanol, 44 ml water were added and the solution was cooled to 5 C, filtered, washed with 50% ethanol and dried leaving 0.5 g white solid.